Cas no 1245771-61-2 (1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1245771-61-2
• MF: C₆H₆F₃N₃O₂
• MW: 209.125951290131
• MDL: MFCD03069515
• CID: 3160326
• PubChem ID: 50896711
• Update Time: 2025-04-21

1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-4-nitro-3-(trifluoromethyl)-1H-pyrazole
• 1245771-61-2
• STL583985
• AK-105/40694072
• 1,5-dimethyl-4-nitro-3-(trifluoromethyl)pyrazole
• CS-0279475
• 4-nitro-1,5-dimethyl-3-(trifluoromethyl)-1H-pyrazole
• EN300-232510
• AKOS005169445

• MDL： MFCD03069515
• Inchi： 1S/C6H6F3N3O2/c1-3-4(12(13)14)5(6(7,8)9)10-11(3)2/h1-2H3
• InChI Key： ICXFUWUMWQEJFG-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)N(C)N=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 209.04121093Da
• Monoisotopic Mass: 209.04121093Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų